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ETP-46321 is a potent and orally bioavailable dual inhibitor of the PI3Ka and PI3K$6 isoforms, identified as

a candidate for cancer therapeutics due to the deregulation of the PI3K signaling pathway in many cancers

[1] [2].

The table below summarizes the key profiling data for ETP-46321:

Aspect Details

Primary Targets pl110a (2.3 nM); p110% (14.2 nM) [2] [3]

(Ki)

Mutant PI3Ka E545K (1.77 nM); E542K (1.89 nM); H1047R (2.33 nM) [2]

(Ki)

Selectivity >75-fold selective for p110a/d over p110p (Ki=170 nM) and p110y (Ki=179 nM) [2]

[3]. Potent and selective against 288 representative kinases [2].

Cellular Activity  Inhibits AKT phosphorylation at Ser473 in U20S cell line (8.3 nM) [2].
(ICs0)

In Vivo PK Low in vivo clearance (0.6 L/h/Kg); High oral bioavailability (90% in mice) [2] [3].
Profile

In Vivo Efficacy  significant tumor growth inhibition in a K-Ras®12Y driven GEMM lung tumor model

[1] [2].
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Detailed Experimental Protocols

The efficacy of ETP-46321 was established through a series of standardized experiments.

e Biochemical Assay [2]: The inhibitory activity (K; values) against PI3K isoforms and mutants was

determined in biochemical assays.

e Cellular Assay [2]: The inhibition of the downstream PI3K pathway was measured in U20S cell lines.
Cells were treated with the compound, and the inhibition of AKT phosphorylation at Ser473 was
quantified, yielding an ICgg of 8.3 nM.

¢ In Vivo Efficacy Study [2]:

o Animal Model: Genetically Engineered Mouse Model (GEMM) of lung cancer driven by the K-

Ras®12Y oncogenic mutation.

o Dosing: ETP-46321 was administered orally at 50 mg/kg daily for three weeks.

o Efficacy Measurement: Tumor growth was monitored, and the compound demonstrated
significant tumor growth inhibition compared to the control. Pharmacodynamic studies showed
a time-dependent downregulation of phosphorylated AKT in the tumor tissue, correlating with
drug concentration [1] [2].

PI3BK-AKT Pathway and Experimental Workflow

The following diagram illustrates the signaling pathway targeted by ETP-46321 and the general flow of

experiments used to validate its efficacy:
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PI3K-AKT Pathway Inhibition by ETP-46321

Key Signaling Pathway Experimental Validation Workflow
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Interpretation of Available Data and Further Research

The provided data firmly establishes ETP-46321 as a potent, selective, and orally active PI3Ka/6 inhibitor

with validated efficacy in a sophisticated GEMM model, which is highly relevant for human cancer research

[4].

For a complete comparison, you would need to seek out head-to-head studies that include ETP-46321 and

other PI3K inhibitors (such as idealisib, alpelisib, or duvelisib) tested under the same experimental

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548373?utm_src=pdf-body-img
https://www.smolecule.com/products/s548373?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40298430/
https://www.smolecule.com/products/s548373?utm_src=pdf-body
https://www.smolecule.com/products/s548373?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

conditions, particularly in similar GEMMSs. You may find such information in:

e Broad comparative review articles on PI3K inhibitors in cancer.

e GEMM database resources like the Lung Cancer Autochthonous Model Gene Expression Database
(LCAMGDB) [4], which may contain related transcriptomic data from various studies.

e Tumor dynamic modeling publications that compare the efficacy of different targeted therapies [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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